4-(benzyloxy)butanenitrile
Overview
Description
4-(Benzyloxy)butanenitrile (4-BN) is an organic compound with a wide range of applications in the scientific and industrial fields. It is a colorless, volatile liquid with a characteristic odor. In the scientific field, 4-BN is used as a reagent in the synthesis of various organic compounds, and it is also used as a building block in the synthesis of other compounds. In the industrial field, 4-BN is used as an intermediate in the production of a wide range of products, such as plastics, pharmaceuticals, and dyes.
Scientific Research Applications
4-(benzyloxy)butanenitrile is widely used in the scientific field for a variety of purposes. It is used as a reagent in the synthesis of various organic compounds, and it is also used as a building block in the synthesis of other compounds. It is also used in the synthesis of a wide range of polymers, such as polyurethanes and polyesters. In addition, this compound is used in the synthesis of a wide range of pharmaceuticals, such as antibiotics and anti-inflammatory drugs.
Mechanism of Action
The mechanism of action of 4-(benzyloxy)butanenitrile is not fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of organic compounds. It is believed that this compound acts as an electrophile, which is an electron-accepting species. When this compound reacts with an electron-donating species, such as an alkene or an alkyne, the reaction results in the formation of a new carbon-carbon bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound has a wide range of effects on the body. It is believed that this compound can act as an antioxidant, which can help protect the body from damage caused by free radicals. In addition, this compound is believed to have anti-inflammatory and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(benzyloxy)butanenitrile in laboratory experiments include its low cost, its availability, and its stability. This compound is easy to store and is not prone to degradation. In addition, this compound does not produce hazardous by-products, which makes it safe to use in laboratory experiments. The main limitation of using this compound in laboratory experiments is its toxicity. This compound is a toxic compound, and it should be handled with care.
Future Directions
There are a number of potential future directions for 4-(benzyloxy)butanenitrile. One potential direction is the development of new methods for the synthesis of this compound. Another potential direction is the development of new applications for this compound, such as the synthesis of new polymers or the development of new pharmaceuticals. Additionally, research could be conducted to further understand the biochemical and physiological effects of this compound. Finally, research could be conducted to develop new methods for the safe and efficient handling of this compound.
Synthesis Methods
4-(benzyloxy)butanenitrile can be synthesized through a variety of methods, including the reaction of benzyl alcohol with sodium cyanide, the reaction of benzyl bromide with potassium cyanide, and the reaction of benzyl chloride with potassium cyanide. The reaction of benzyl alcohol with sodium cyanide is the most commonly used method for the synthesis of this compound. In this method, benzyl alcohol is reacted with sodium cyanide to form this compound and sodium benzoate. The reaction is carried out in an anhydrous medium, and the reaction is usually complete within two hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(benzyloxy)butanenitrile can be achieved through a nucleophilic substitution reaction of 4-bromobutanenitrile with benzyl alcohol.", "Starting Materials": [ "4-bromobutanenitrile", "benzyl alcohol", "potassium carbonate", "acetonitrile" ], "Reaction": [ "Add 4-bromobutanenitrile (1.0 equiv) and benzyl alcohol (1.2 equiv) to a round-bottom flask.", "Add potassium carbonate (2.0 equiv) and acetonitrile to the flask.", "Heat the reaction mixture to reflux for 24 hours.", "Allow the mixture to cool to room temperature and filter off the precipitated potassium bromide.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system to obtain 4-(benzyloxy)butanenitrile as a colorless oil." ] } | |
CAS RN |
85174-51-2 |
Molecular Formula |
C11H13NO |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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